Cas no 476449-08-8 (N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide)

• Product Name: N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide
• CAS No: 476449-08-8
• MF: C₁₇H₂₄N₄O₂S
• MW: 348.463062286377
• CID: 6449993
• Update Time: 2025-10-29

N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide
• N-((5-(sec-butylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide
• Benzamide, N-[[4-ethyl-5-[(1-methylpropyl)thio]-4H-1,2,4-triazol-3-yl]methyl]-4-methoxy-

• Inchi： 1S/C17H24N4O2S/c1-5-12(3)24-17-20-19-15(21(17)6-2)11-18-16(22)13-7-9-14(23-4)10-8-13/h7-10,12H,5-6,11H2,1-4H3,(H,18,22)
• InChI Key： DZGPUOFHMCIZLU-UHFFFAOYSA-N
• SMILES： C(NCC1N(CC)C(SC(C)CC)=NN=1)(=O)C1=CC=C(OC)C=C1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• pka: 13.10±0.46(Predicted)

Additional information on N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide

N-{5-(Butan-2-Ylsulfanyl)-4-Ethyl-4H-1,2,4-Triazol-3-Ylmethyl}-4-Methoxybenzamide: A Comprehensive Overview

The compound with CAS No 476449-08-8, known as N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a triazole ring system and a benzamide moiety. The presence of these functional groups makes it a promising candidate for further research and development in fields such as drug discovery and material science.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. The 1,2,4-triazole ring system in this compound is particularly interesting as it can participate in hydrogen bonding and π-interactions, which are crucial for molecular recognition and binding affinity. Additionally, the butan-2-ylsulfanyl group introduces steric hindrance and electronic effects that could influence the compound's pharmacokinetic properties.

The benzamide portion of the molecule is another key feature. Benzamides are widely used in pharmaceuticals due to their stability and ability to form amide bonds, which are essential for peptide synthesis and drug delivery systems. The methoxy group attached to the benzene ring further enhances the compound's solubility and bioavailability, making it more suitable for biological applications.

From a synthetic perspective, the construction of this compound involves a series of well-established organic reactions. The formation of the triazole ring typically requires a click chemistry approach using azides and alkynes under copper catalysis. The substitution reactions for introducing the butan-2-ylsulfanyl and ethyl groups are also critical steps that ensure the molecule's structural integrity.

Recent advancements in computational chemistry have allowed researchers to predict the potential biological activities of this compound with greater accuracy. Molecular docking studies suggest that this compound could bind to various protein targets with high affinity, making it a potential candidate for treating diseases such as cancer or neurodegenerative disorders.

In conclusion, N-{5-(butan-2-ylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-ylmethyl}-4-methoxybenzamide (CAS No 476449-08) represents a significant advancement in organic synthesis and drug design. Its unique structure and functional groups position it as a valuable tool for further exploration in medicinal chemistry and related fields.